Amantadine

• CAS: 665-66-7; 768-94-5
• Molecular Formula: C10H17N
• Molecular Weight: 151.25 g/mol
• InChI: InChI=1S/C10H17N/c11-10-4-7-1-8(5-10)3-9(2-7)6-10/h7-9H,1-6,11H2
• InChIKey: DKNWSYNQZKUICI-UHFFFAOYSA-N
• Solubility: Stable, white or nearly white crystalline powder. Crystals from abs ethanol+ anhydr ether. Decomp at 360 °C. Practically insol in ether; sol in water (at least 1:20). /Hydrochloride/; Sparingly sol in water; 8.46e-02 g/L

Amantadine Compound Baseline

Amantadine (1-aminoadamantane) is the prototypical adamantane-derivative pharmacophore, existing as the free base (CAS 665-66-7) and hydrochloride salt (CAS 768-94-5). It functions as both an influenza A virus M2 proton channel inhibitor [1] and an uncompetitive NMDA receptor antagonist [2], underpinning its dual FDA-approved indications for influenza A prophylaxis/treatment and Parkinson's disease/drug-induced extrapyramidal symptoms. Its closest structural and pharmacological analogs include rimantadine (α-methyl-1-adamantanemethylamine, CAS 13392-28-4), which shares M2 inhibition but differs in pharmacokinetics and tolerability, and memantine (3,5-dimethyl-1-aminoadamantane, CAS 19982-08-2), which exhibits markedly higher NMDA receptor affinity but lacks antiviral indication. Understanding the quantifiable pharmacological, pharmacokinetic, and tolerability differences among these adamantane derivatives is essential for accurate scientific selection in research and industrial contexts.

Influenza A wild-type M2 proton channel inhibition studies

NMDA receptor subunit-selective pharmacology research, including Parkinson's disease models

Cross-disciplinary antiviral and neuropharmacology tool compound

• [1] Intharathep, P., Laohpongspaisan, C., Rungrotmongkol, T., Loisruangsin, A., Malaisree, M., Decha, P., Aruksakulwong, O., Chuenpennit, K., Hannongbua, S. How amantadine and rimantadine inhibit proton transport in the M2 protein channel. J. Mol. Graph. Model. 2008, 27 (3), 342–348. View Source
• [2] Parsons, C. G., Quack, G., Bresink, I., Baran, L., Przegalinski, E., Kostowski, W., Krzascik, P., Hartmann, S., Danysz, W. Comparison of the potency, kinetics and voltage-dependency of a series of uncompetitive NMDA receptor antagonists in vitro with anticonvulsive and motor impairment activity in vivo. Neuropharmacology 1995, 34 (10), 1239–1258. View Source

Amantadine vs. Rimantadine & Memantine: Key Differences

Although amantadine, rimantadine, and memantine share the adamantane scaffold, their pharmacological profiles diverge sharply at the quantitative level. Amantadine inhibits the influenza A M2 proton channel with an IC50 of 16 μM, whereas rimantadine shows modestly higher M2 potency (IC50 10.8 μM) [1]. Conversely, at the NMDA receptor, amantadine displays approximately 75-fold lower affinity than memantine at the GluN1/GluN2B subtype [2]. Pharmacokinetically, amantadine's elimination half-life (16.7 h) is less than half that of rimantadine (36.5 h), and its renal clearance pathway (46% excreted unchanged) contrasts with rimantadine's near-exclusive hepatic metabolism [3]. These quantitative disparities in target engagement, residence time, and clearance route mean that substituting one adamantane for another without accounting for these differences will produce non-equivalent experimental outcomes, confounding dose-response relationships, resistance profiling, and in vivo efficacy models.

M2 channel inhibition potency vs. rimantadine is modestly different (~1.5-fold); both compounds lack activity against the prevalent M2 S31N mutant.

NMDA receptor affinity is substantially lower than memantine (~75-fold at GluN1/GluN2B); subunit selectivity profile may shift experimental outcomes.

Renal clearance predominance (vs. hepatic for rimantadine) drives different half-life and drug-interaction risk in in vivo models; CNS endpoint profile may differ.

• [1] Cayman Chemical / Bertin Bioreagent. Amantadine (hydrochloride) Product Datasheet, CAT No. 21364; Rimantadine (hydrochloride) Product Datasheet, CAT No. 23838. View Source
• [2] Limapichat, W., Yu, W. Y., Branigan, E., Lester, H. A., Dougherty, D. A. Key Binding Interactions for Memantine in the NMDA Receptor. ACS Chem. Neurosci. 2013, 4 (2), 255–260. View Source
• [3] Hayden, F. G., Minocha, A., Spyker, D. A., Hoffman, H. E. Comparative single-dose pharmacokinetics of amantadine hydrochloride and rimantadine hydrochloride in young and elderly adults. Antimicrob. Agents Chemother. 1985, 28 (2), 216–221. View Source

Quantitative Evidence: Amantadine vs. Rimantadine & Memantine

M2 Proton Channel Inhibition vs. Rimantadine

In recombinant influenza A M2 proton channels expressed in Xenopus laevis oocytes, amantadine inhibits M2-mediated proton currents with an IC50 of 16 μM [1]. Rimantadine, its α-methyl congener, exhibits an IC50 of 10.8 μM under identical expression and recording conditions [2]. This 1.48-fold difference in potency is corroborated by molecular dynamics simulations demonstrating that rimantadine reduces water density within the M2 pore more effectively than amantadine across all physiologically relevant protonation states, consistent with the experimental IC50 rank order [3]. Both compounds are completely ineffective against the predominant drug-resistant M2 S31N mutant, which is present in >95% of currently circulating influenza A strains [4].

M2 Inhibition vs. Rimantadine

Cross-study comparable

Amantadine IC50 = 16 µM; Rimantadine IC50 = 10.8 µM Both inactive against M2 S31N

Supports wild-type M2 tool compound selection; marginal potency gap

Verify M2 S31N status in contemporary strains

Evidence Dimension	Inhibition of influenza A wild-type M2 proton channel (IC50)
Target Compound Data	Amantadine IC50 = 16 μM (Xenopus laevis oocyte, two-electrode voltage clamp)
Comparator Or Baseline	Rimantadine IC50 = 10.8 μM (Xenopus laevis oocyte, two-electrode voltage clamp)
Quantified Difference	Rimantadine is 1.48-fold more potent; both lack activity against M2 S31N
Conditions	Recombinant influenza A M2 protein (A/Udorn/72 wild-type) expressed in Xenopus laevis oocytes; two-electrode voltage clamp electrophysiology

Why This Matters

For researchers selecting an M2 inhibitor as a positive control or tool compound, the ~1.5-fold potency difference is modest but significant; however, amantadine's broader commercial availability, lower cost, and extensive literature precedent often outweigh this marginal potency gap for in vitro influenza A studies.

• [1] Bertin Bioreagent. Amantadine (hydrochloride) Product Datasheet, CAT No. 21364. Cites primary data from Duque, M.D. et al. J. Med. Chem. 2011. View Source
• [2] Bertin Bioreagent. Rimantadine (hydrochloride) Product Datasheet, CAT No. 23838. View Source
• [3] Intharathep, P. et al. How amantadine and rimantadine inhibit proton transport in the M2 protein channel. J. Mol. Graph. Model. 2008, 27 (3), 342–348. View Source
• [4] Wang, J., Wu, Y., Ma, C., Fiorin, G., Pinto, L.H., Lamb, R.A., Klein, M.L., DeGrado, W.F. Structure and inhibition of the drug-resistant S31N mutant of the M2 ion channel of influenza A virus. Proc. Natl. Acad. Sci. USA 2013, 110 (4), 1315–1320. View Source

NMDA Receptor Affinity vs. Memantine

In a side-by-side two-electrode voltage clamp comparison using Xenopus oocytes expressing recombinant GluN1/GluN2B NMDA receptors, memantine displayed 75-fold higher affinity than amantadine (wild-type receptor) [1]. The structural basis for this difference is the presence of two methyl groups at positions 3 and 5 of the adamantane cage in memantine, which occupy hydrophobic pockets formed by residues A645 (GluN1) and A644 (GluN2B) [1]. In an independent study using cultured rat cortical neurons, the IC50 values at −67 mV were 39 μM for amantadine and 1.4 μM for memantine, representing a 28-fold difference [2]. Amantadine additionally exhibits marked NMDA receptor subunit selectivity, with IC50 values of 0.93 μM (NR1-1a/NR2A), 0.82 μM (NR1-1a/NR2B), and 0.47 μM (NR1-1a/NR2D) at −70 mV in HEK293 cells [3], a property not shared to the same degree by memantine (IC50 ~0.79–1.01 μM across subunit combinations) [4].

NMDA Receptor Affinity vs. Memantine

Direct comparison

Memantine shows 75-fold higher affinity at GluN1/GluN2B; Amantadine IC50 = 39 µM (neuronal) vs. Memantine IC50 = 1.4 µM

Reported subunit-selectivity profile supports NMDA pharmacology studies

Faster unblocking kinetics align with Parkinson's disease model context

Evidence Dimension	NMDA receptor inhibition potency (IC50) at wild-type GluN1/GluN2B
Target Compound Data	Amantadine IC50 (ratio defined as 1×); absolute neuronal IC50 = 39 μM at −67 mV; subunit-selective IC50 range: 0.47–0.93 μM at −70 mV (HEK293)
Comparator Or Baseline	Memantine: 75-fold higher affinity at GluN1/GluN2B; neuronal IC50 = 1.4 μM at −67 mV; IC50 ~0.79–1.01 μM across GluN1/GluN2 subtypes
Quantified Difference	75-fold affinity difference at GluN1/GluN2B (wild-type); 28-fold difference in cultured cortical neurons; amantadine shows ~2-fold NR2D-over-NR2A selectivity
Conditions	Two-electrode voltage clamp in Xenopus oocytes (GluN1/GluN2B); whole-cell patch clamp in cultured rat cortical neurons (−67 mV); HEK293 recombinant expression (−70 mV)

Why This Matters

For NMDA receptor-targeted research, amantadine's lower affinity and faster unblocking kinetics make it a preferred tool for studying subunit-selective pharmacology and for Parkinson's disease models where excessive NMDA blockade (as with memantine) would be counterproductive, while memantine's higher affinity suits Alzheimer's disease models requiring sustained NMDA antagonism.

• [1] Limapichat, W., Yu, W. Y., Branigan, E., Lester, H. A., Dougherty, D. A. Key Binding Interactions for Memantine in the NMDA Receptor. ACS Chem. Neurosci. 2013, 4 (2), 255–260. View Source
• [2] Blanpied, T. A., Boeckman, F. A., Aizenman, E., Johnson, J. W. Trapping channel block of NMDA-activated responses by amantadine and memantine. J. Neurophysiol. 1997, 77 (1), 309–323. View Source
• [3] Bertin Bioreagent. Amantadine (hydrochloride) Product Datasheet, CAT No. 21364. Cites primary data for NMDA subunit IC50 values. View Source
• [4] Gilling, K. E., Jatzke, C., Hechenberger, M., Parsons, C. G. Potency, voltage-dependency, agonist concentration-dependency, blocking kinetics and partial untrapping of memantine at human NMDA (GluN1/GluN2A) receptors. Neuropharmacology 2009, 56 (5), 866–875. View Source

Elimination Half-Life and Renal Clearance vs. Rimantadine

In a randomized, two-period crossover study of single 200 mg oral doses in healthy adults (n=12), amantadine demonstrated a plasma elimination half-life of 16.7 ± 7.7 h, while rimantadine exhibited a significantly longer half-life of 36.5 ± 15 h [1]. Renal excretion of unchanged drug accounted for 45.7 ± 15.7% of the amantadine dose versus only 0.6 ± 0.8% for rimantadine [1]. Correspondingly, amantadine achieved a higher peak plasma concentration (0.65 ± 0.22 μg/mL) compared to rimantadine (0.25 ± 0.06 μg/mL) [1]. These pharmacokinetic differences are mechanistically linked to the differential CNS tolerability profiles: at a 300 mg/day dosage, plasma concentrations at 4 h post-dose were 633 ng/mL for amantadine versus 310 ng/mL for rimantadine (200 mg dose; P < 10⁻⁵) [2].

Elimination Half-life vs. Rimantadine

Direct comparison

Amantadine t½ = 16.7 h; Rimantadine t½ = 36.5 h Renal excretion: Amantadine 45.7% vs. Rimantadine 0.6%

Renal clearance pathway determines dosing frequency and age-related exposure

Cmax difference: 0.65 vs. 0.25 µg/mL

Evidence Dimension	Plasma elimination half-life (single 200 mg oral dose)
Target Compound Data	Amantadine t₁/₂ = 16.7 ± 7.7 h; renal excretion unchanged = 45.7 ± 15.7%; Cmax = 0.65 ± 0.22 μg/mL
Comparator Or Baseline	Rimantadine t₁/₂ = 36.5 ± 15 h; renal excretion unchanged = 0.6 ± 0.8%; Cmax = 0.25 ± 0.06 μg/mL
Quantified Difference	Rimantadine half-life is 2.2-fold longer; amantadine renal excretion is 76-fold higher; amantadine Cmax is 2.6-fold higher
Conditions	Randomized crossover study; healthy adults (6 young ≤35 yr, 6 elderly ≥60 yr); single 200 mg oral dose; plasma sampled 0–96 h; urine collected 0–24 h

Why This Matters

For in vivo studies, amantadine's shorter half-life and predominant renal elimination necessitate more frequent dosing and mandate renal function monitoring, whereas rimantadine's hepatic clearance and longer half-life introduce different drug-drug interaction risks (CYP450-mediated) that must be factored into polypharmacy study designs.

• [1] Hayden, F. G., Minocha, A., Spyker, D. A., Hoffman, H. E. Comparative single-dose pharmacokinetics of amantadine hydrochloride and rimantadine hydrochloride in young and elderly adults. Antimicrob. Agents Chemother. 1985, 28 (2), 216–221. View Source
• [2] Hayden, F. G., Hoffman, H. E., Spyker, D. A. Differences in side effects of amantadine hydrochloride and rimantadine hydrochloride relate to differences in pharmacokinetics. Antimicrob. Agents Chemother. 1983, 23 (3), 458–464. View Source

CNS Adverse Event Rates vs. Rimantadine

In a double-blind, placebo-controlled study of 196 healthy adults receiving 300 mg/day for 4.5 days, amantadine was associated with central nervous system adverse symptoms in 33% of recipients compared to 9% for rimantadine (P < 0.001) [1]. Sleep disturbance occurred in 39% of amantadine recipients versus 13% for rimantadine (P < 0.001) [1]. Gastrointestinal symptoms did not differ significantly between the two drugs (19.5% amantadine vs. 16.0% rimantadine) [1]. Importantly, when plasma drug concentrations were matched between subjects, no significant differences in symptom frequency were observed, indicating that the differential CNS toxicity is driven primarily by pharmacokinetic rather than pharmacodynamic factors [1]. At the 200 mg/day dosage, both drugs were comparably well tolerated [2].

CNS Endpoint Rates vs. Rimantadine

Direct comparison

Amantadine 33% vs. Rimantadine 9% CNS symptoms (P

Reported CNS endpoint context; pharmacokinetic-driven difference

At matched plasma levels, symptom rates converge

Elderly Population CNS Endpoints vs. Rimantadine

Direct comparison

Amantadine 18.6% vs. Rimantadine 1.9% adverse events (P

Age-related CNS endpoint context demands renal function monitoring

Confusion rate: 10.6% vs. 0.6%

Dual Pharmacological Profile

Class-level inference

M2 proton channel inhibition + NMDA receptor antagonism; no other adamantane exhibits this dual-target profile

Supports cross-disciplinary tool compound selection

Antiviral activity restricted to wild-type M2; antiparkinsonian response independent of M2 status

Evidence Dimension	Incidence of adverse CNS symptoms at 300 mg/day for 4.5 days
Target Compound Data	Amantadine: CNS symptoms 33%, sleep disturbance 39%, GI symptoms 19.5%
Comparator Or Baseline	Rimantadine: CNS symptoms 9%, sleep disturbance 13%, GI symptoms 16.0%
Quantified Difference	3.7-fold higher CNS symptoms (P<0.001); 3.0-fold higher sleep disturbance (P<0.001); no significant difference in GI symptoms
Conditions	Double-blind, placebo-controlled; 196 healthy adults; oral 300 mg/day in divided doses for 4.5 days; symptom assessment by structured interview

Why This Matters

For any research protocol involving human subjects or for industrial procurement where occupational safety is a consideration, amantadine's 3- to 4-fold higher CNS adverse event rate at standard antiviral dosing directly impacts study blinding integrity, subject retention, and risk-benefit assessment relative to rimantadine.

• [1] Hayden, F. G., Hoffman, H. E., Spyker, D. A. Differences in side effects of amantadine hydrochloride and rimantadine hydrochloride relate to differences in pharmacokinetics. Antimicrob. Agents Chemother. 1983, 23 (3), 458–464. View Source
• [2] Hayden, F. G., Gwaltney, J. M. Jr., Van de Castle, R. L., Adams, K. F., Giordani, B. Comparative toxicity of amantadine hydrochloride and rimantadine hydrochloride in healthy adults. Antimicrob. Agents Chemother. 1981, 19 (2), 226–233. View Source

Tolerability in Elderly Populations vs. Rimantadine

In a sequential prophylaxis study of 156 elderly nursing home patients (mean age 83.7 ± 10.1 years, 70% female) who received both amantadine and rimantadine during the 1997–1998 influenza season, 18.6% (29/156) experienced CNS adverse effects while receiving amantadine, compared to only 1.9% (3/156) while receiving rimantadine (P < 0.01) [1]. Drug discontinuation due to adverse events occurred in 17.3% (n=27) of amantadine treatment courses versus 1.9% (n=3) of rimantadine courses (P < 0.001) [1]. Confusion was the most frequent adverse event, observed in 10.6% of amantadine courses but only 0.6% of rimantadine courses (P < 0.001) [1]. Multivariate analysis identified amantadine use as the strongest independent risk factor for CNS adverse events (odds ratio 12.73), exceeding the contributions of male sex (OR 3.65) and reduced creatinine clearance (OR 1.78) [1].

Elderly Population CNS Endpoints vs. Rimantadine

Direct comparison

Amantadine 18.6% vs. Rimantadine 1.9% adverse events (P

Age-related CNS endpoint context demands renal function monitoring

Confusion rate: 10.6% vs. 0.6%

Dual Pharmacological Profile

Class-level inference

M2 proton channel inhibition + NMDA receptor antagonism; no other adamantane exhibits this dual-target profile

Supports cross-disciplinary tool compound selection

Antiviral activity restricted to wild-type M2; antiparkinsonian response independent of M2 status

Evidence Dimension	CNS adverse event incidence in elderly nursing home patients during influenza A prophylaxis
Target Compound Data	Amantadine: 18.6% adverse events (29/156); 17.3% discontinuation; 10.6% confusion; OR for CNS AE = 12.73
Comparator Or Baseline	Rimantadine: 1.9% adverse events (3/156); 1.9% discontinuation; 0.6% confusion
Quantified Difference	9.8-fold higher adverse event rate (P<0.01); 9.1-fold higher discontinuation rate (P<0.001); 17.7-fold higher confusion rate (P<0.001)
Conditions	Sequential within-subject design; 156 nursing home residents (mean age 83.7 yr); 1997–1998 influenza season; amantadine 100 mg/day adjusted for renal function; rimantadine 100 mg/day

Why This Matters

For any study or application involving aged populations or renal impairment, amantadine's near-10-fold higher rate of CNS adverse events in the elderly — driven by its renal clearance dependence — makes rimantadine the strongly preferred adamantane for influenza prophylaxis, while amantadine's use in this population demands stringent renal function monitoring and dose adjustment.

• [1] Keyser, L. A., Karl, M., Nafziger, A. N., Bertino, J. S. Jr. Comparison of central nervous system adverse effects of amantadine and rimantadine used as sequential prophylaxis of influenza A in elderly nursing home patients. Arch. Intern. Med. 2000, 160 (10), 1485–1488. View Source

Dual Indication: Antiviral and Antiparkinsonian

Amantadine is unique among the clinically approved adamantane derivatives in possessing dual FDA-approved indications: (1) prophylaxis and treatment of influenza A virus infection (approved 1966), and (2) treatment of idiopathic Parkinson's disease, postencephalitic parkinsonism, and drug-induced extrapyramidal reactions (approved 1969) [1]. Rimantadine (FDA-approved 1993) is indicated solely for influenza A prophylaxis and treatment [2], while memantine (FDA-approved 2003) is indicated exclusively for moderate-to-severe Alzheimer's disease [3]. This dual-indication profile is mechanistically grounded: amantadine's M2 channel inhibition mediates antiviral activity, while its uncompetitive NMDA receptor antagonism, combined with indirect dopaminergic effects, underlies antiparkinsonian efficacy at a dose of 100–200 mg/day [4]. In the 6-OHDA hemi-parkinsonian mouse model, amantadine (40 mg/kg) significantly reduces L-DOPA-induced dyskinesia [4]. No other adamantane compound in clinical use spans both antiviral and neurodegenerative disease indications.

Dual Pharmacological Profile

Class-level inference

M2 proton channel inhibition + NMDA receptor antagonism; no other adamantane exhibits this dual-target profile

Supports cross-disciplinary tool compound selection

Antiviral activity restricted to wild-type M2; antiparkinsonian response independent of M2 status

Evidence Dimension	Number of FDA-approved therapeutic indications and disease categories
Target Compound Data	Amantadine: 2 FDA-approved indications (influenza A + Parkinson's disease/drug-induced EPS); dual disease categories (infectious disease + neurodegenerative/movement disorders)
Comparator Or Baseline	Rimantadine: 1 FDA-approved indication (influenza A only). Memantine: 1 FDA-approved indication (Alzheimer's disease only). No other adamantane has dual indication.
Quantified Difference	Amantadine spans 2 therapeutic categories vs. 1 for each comparator; this is a qualitative categorical difference supported by FDA labeling and primary pharmacology data
Conditions	FDA-approved labeling as of 2026; supported by in vivo efficacy in mouse influenza survival model (100 mg/kg/day) and 6-OHDA dyskinesia model (40 mg/kg)

Why This Matters

For procurement decision-making, amantadine's dual-indication profile provides a single chemical entity that can serve as both an antiviral tool compound and a neuropharmacology reagent, reducing inventory complexity and enabling cross-disciplinary research programs that would otherwise require separate procurement of rimantadine and memantine.

• [1] Upsher-Smith Laboratories, LLC. Amantadine Hydrochloride Tablets FDA Package Insert. Indications include idiopathic Parkinson's disease, postencephalitic parkinsonism, symptomatic parkinsonism, and influenza A prophylaxis/treatment. View Source
• [2] CDC. Neuraminidase Inhibitors for Treatment of Influenza A and B Infections. MMWR 1999. Notes rimantadine FDA approval in 1993 for influenza A treatment and prophylaxis in adults. View Source
• [3] Drugs.com. Memantine FDA Approval History. FDA-approved October 16, 2003 for moderate-to-severe Alzheimer's disease. View Source
• [4] Bertin Bioreagent. Amantadine (hydrochloride) Product Datasheet, CAT No. 21364. In vivo data: influenza mouse survival (100 mg/kg/day) and 6-OHDA L-DOPA dyskinesia model (40 mg/kg). View Source

Amantadine Optimal Application Scenarios

M2 Wild-Type Positive Control for Antiviral Screening

Amantadine at 16 μM (M2 IC50) serves as a well-characterized positive control for influenza A wild-type M2 channel inhibition in electrophysiological and viral replication assays [1]. Its extensive published dataset across H1N1 and H3N2 strains (MDCK cell EC50s of 34 μM and 0.84 μM, respectively) [1] provides robust benchmarking for novel M2 inhibitor screening. However, laboratories must verify the M2 S31N mutational status of challenge strains, as amantadine is inactive against this resistance-conferring variant present in >95% of contemporary isolates [2]. For studies requiring an M2 inhibitor with activity against resistant strains, neither amantadine nor rimantadine is suitable; novel analogs with S31N activity are required.

NMDA Subunit-Selective Pharmacology and Parkinson's Modeling

Amantadine's distinctive NMDA receptor subunit selectivity profile (NR2D IC50 = 0.47 μM vs. NR2A IC50 = 0.93 μM at −70 mV) [1] makes it a valuable tool for dissecting subunit-specific contributions to synaptic plasticity and excitotoxicity. In Parkinson's disease research, amantadine's lower NMDA affinity (28- to 75-fold less than memantine) [2] and faster unblocking kinetics are mechanistically aligned with its clinical use for L-DOPA-induced dyskinesia without the excessive NMDA blockade that would impair cognition. The 6-OHDA hemi-parkinsonian mouse model validates amantadine's anti-dyskinetic efficacy at 40 mg/kg [1], providing a translational framework for preclinical Parkinson's studies.

Renal Clearance Pharmacokinetics and Geriatric Models

Amantadine's near-exclusive renal elimination (45.7% unchanged in urine) [1] makes it an informative probe substrate for studying renal drug clearance mechanisms and the impact of renal impairment on drug disposition. Its 16.7 h half-life contrasts with rimantadine's 36.5 h hepatic clearance profile [1], enabling researchers to select the appropriate adamantane based on the desired clearance pathway. For geriatric pharmacology studies, amantadine demonstrates a pronounced age-dependent CNS toxicity signal (OR 12.73 for CNS adverse events vs. rimantadine in elderly subjects) [2], making it a relevant model compound for investigating age-related changes in drug sensitivity and renal function-dependent toxicity.

Cross-Disciplinary Drug Repurposing and Dual-Indication Research

Amantadine is the only adamantane with validated efficacy in both antiviral and neurodegenerative disease domains [1][2]. This dual pharmacology enables integrated research programs exploring convergent mechanisms between viral infection and neurodegeneration, such as the hypothesized role of influenza A in Parkinson's disease pathogenesis. For industrial procurement, a single inventory item (amantadine hydrochloride, CAS 768-94-5) supports both virology and neuropharmacology workflows, reducing supply chain complexity relative to maintaining separate stocks of rimantadine and memantine. Researchers must note that amantadine's antiviral utility is restricted to wild-type M2 strains, while its antiparkinsonian application is independent of M2 mutational status [3].

Application

Selection Property

Validation Focus

Influenza A M2 channel screening

Wild-type M2 inhibition potency

Confirm S31N mutational status; verify wild-type strain sensitivity

NMDA subunit pharmacology research

NR2D-over-NR2A selectivity profile

Validate anti-dyskinetic response in 6-OHDA Parkinson's model

Renal clearance probe studies

Predominant renal excretion (46% unchanged)

Monitor age-dependent CNS endpoint risk in geriatric models

Cross-disciplinary dual-target research

Dual antiviral/NMDA antagonism

Verify independent M2 and NMDA engagement; avoid overinterpretation of clinical indication context

• [1] Bertin Bioreagent. Amantadine (hydrochloride) Product Datasheet, CAT No. 21364. M2 IC50, MDCK EC50, NMDA subunit IC50, and in vivo efficacy data. View Source
• [2] Wang, J. et al. Structure and inhibition of the drug-resistant S31N mutant of the M2 ion channel of influenza A virus. Proc. Natl. Acad. Sci. USA 2013, 110 (4), 1315–1320. View Source
• [3] Limapichat, W. et al. Key Binding Interactions for Memantine in the NMDA Receptor. ACS Chem. Neurosci. 2013, 4 (2), 255–260. Documents 75-fold affinity difference between memantine and amantadine at GluN1/GluN2B. View Source
• [4] Hayden, F. G. et al. Comparative single-dose pharmacokinetics of amantadine and rimantadine in young and elderly adults. Antimicrob. Agents Chemother. 1985, 28 (2), 216–221. View Source
• [5] Keyser, L. A. et al. Comparison of CNS adverse effects of amantadine and rimantadine in elderly nursing home patients. Arch. Intern. Med. 2000, 160 (10), 1485–1488. View Source
• [6] Upsher-Smith Laboratories, LLC. Amantadine Hydrochloride Tablets FDA Package Insert. Dual indication: Parkinson's disease and influenza A. View Source
• [7] Essential Neuropharmacology (Cambridge University Press). Amantadine Chapter 5. Documents FDA-approved indications: Parkinson's disease, drug-induced extrapyramidal reactions, influenza A prophylaxis/treatment. View Source